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Compound of Interest

Compound Name: Triethylphenylammonium iodide

Cat. No.: B090992

CAS Number: 1010-19-1

Abstract

This technical guide provides a detailed overview of triethylphenylammonium iodide, a
guaternary ammonium salt with applications in organic synthesis and biochemical research.
The document covers its core physicochemical properties, a detailed experimental protocol for
its synthesis, and its potential applications for researchers, scientists, and drug development
professionals. All quantitative data is presented in structured tables for clarity, and a workflow
diagram for its synthesis is provided.

Core Properties

Triethylphenylammonium iodide is a solid organic compound. Its key identifiers and
physicochemical properties are summarized in the tables below.

Chemical Identification

Identifier Value
CAS Number 1010-19-1[1]
Molecular Formula C12H20IN[1]

Phenyltriethylammonium iodide, N,N,N-
Synonyms . S
Triethylbenzenaminium iodide
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Physicochemical Properties

Property Value
Molecular Weight 305.20 g/mol
Appearance Solid

Melting Point 127-133 °C

Synthesis of Triethylphenylammonium lodide

The synthesis of triethylphenylammonium iodide is achieved through the quaternization of a
tertiary amine, N,N-diethylaniline, with an alkyl halide, ethyl iodide. This is a classic example of
a Menshutkin reaction.

Reaction Scheme

The overall reaction is as follows:

[N,N-Diethylanilinea
Quaternization . . .
(Menshutkin Reaction) Triethylphenylammonium lodide

Ethyl lodide *

Click to download full resolution via product page

Caption: Synthesis of Triethylphenylammonium lodide.

Experimental Protocol: Quaternization of N,N-
Diethylaniline
This protocol describes a general procedure for the synthesis of triethylphenylammonium

iodide.

Materials:
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e N,N-Diethylaniline

« Ethyl iodide

o Acetonitrile (or another suitable polar aprotic solvent)

o Diethyl ether (for precipitation)

¢ Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Buchner funnel and filter paper

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve N,N-diethylaniline (1 equivalent) in acetonitrile.

» Addition of Alkyl Halide: To the stirred solution, add ethyl iodide (1.1 to 1.5 equivalents)
dropwise at room temperature.

o Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Product Precipitation: After the reaction is complete, cool the mixture to room temperature.
Add diethyl ether to the flask to precipitate the crude triethylphenylammonium iodide.

« |solation and Purification: Collect the solid product by vacuum filtration using a Buchner
funnel. Wash the solid with cold diethyl ether to remove any unreacted starting materials.

e Drying: Dry the purified triethylphenylammonium iodide under vacuum to obtain the final
product.
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Applications in Research and Drug Development

Triethylphenylammonium iodide serves as a biochemical reagent in life science research.[1]
[2] While specific drug development applications are not extensively documented, its role as a
quaternary ammonium salt suggests potential utility in several areas:

» Organic Synthesis: It can be used as a reagent in various organic reactions, potentially in the
synthesis of more complex pharmaceutical intermediates.[1]

» Phase-Transfer Catalysis: Quaternary ammonium salts are well-known phase-transfer
catalysts. Although not specifically documented for this compound, its structure is amenable
to facilitating reactions between reactants in immiscible phases.

» Biological Probes: The charged nature of the quaternary ammonium group can be exploited
in the design of molecules targeting specific biological systems, such as ion channels or
receptors.

Safety and Handling

Triethylphenylammonium iodide should be handled with care in a laboratory setting.
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided
by the supplier.

Conclusion

Triethylphenylammonium iodide is a readily synthesizable quaternary ammonium salt with
established physicochemical properties. While its primary documented use is as a biochemical
reagent, its chemical nature suggests potential applications in organic synthesis and medicinal
chemistry research. The provided synthesis protocol offers a straightforward method for its
preparation, enabling further investigation into its properties and potential applications by the
scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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